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Compound of Interest

Compound Name: 1,2-Benzenedisulfonyl dichloride

Cat. No.: B1266731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the spectroscopic properties of 1,2-
benzenedisulfonyl dichloride and its derivatives. The information is intended to aid in the

identification, characterization, and utilization of these compounds in synthetic chemistry and

drug discovery. The data presented is a compilation from various sources and is supplemented

with detailed experimental protocols for key synthetic procedures.

Introduction to 1,2-Benzenedisulfonyl Dichloride
Derivatives
1,2-Benzenedisulfonyl dichloride is a key intermediate for the synthesis of a variety of sulfur-

containing heterocyclic compounds and sulfonamide derivatives. The two adjacent sulfonyl

chloride groups on the benzene ring offer a versatile platform for constructing complex

molecular architectures with potential applications in medicinal chemistry and materials

science. Understanding the spectroscopic signatures of the parent compound and its

substituted derivatives is crucial for reaction monitoring, structural elucidation, and quality

control.

This guide will compare the spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass

Spectrometry) of 1,2-benzenedisulfonyl dichloride with its mono-substituted analogues,

providing a framework for predicting and interpreting the spectra of novel derivatives.
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Spectroscopic Data Comparison
The following tables summarize the key spectroscopic data for 1,2-benzenedisulfonyl
dichloride and a selection of its derivatives, as well as the related compound, benzenesulfonyl

chloride, for comparative purposes.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃, δ in ppm)

Compound Ar-H Other Protons

Benzenesulfonyl Chloride 7.60-8.10 (m, 5H) -

2,5-Dichlorobenzenesulfonyl

Chloride
7.59 (d), 7.63 (dd), 8.13 (d) -

1,2-Benzenedisulfonyl

Dichloride

Data not available in searched

literature
-

4-Nitrobenzenesulfonyl

Chloride
8.17 (d, 2H), 8.42 (d, 2H) -

4-Methoxybenzenesulfonyl

Chloride
6.98 (d, 2H), 7.85 (d, 2H) 3.88 (s, 3H, OCH₃)

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃, δ in ppm)
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Compound Ar-C (ipso) Ar-C (ortho) Ar-C (meta) Ar-C (para)
Other
Carbons

Benzenesulfo

nyl Chloride
143.2 127.5 129.8 134.7 -

1,2-

Benzenedisul

fonyl

Dichloride

(Predicted)

143.5 (C1,

C2)

133.0 (C3,

C6)

131.5 (C4,

C5)
- -

4-

Nitrobenzene

sulfonyl

Chloride

148.5 128.8 124.7 151.2 -

4-

Methoxybenz

enesulfonyl

Chloride

135.0 114.8 130.0 164.8 55.8 (OCH₃)

Table 3: IR Spectroscopic Data (cm⁻¹)

Compound ν(S=O) asymmetric ν(S=O) symmetric
Other Key
Absorptions

Benzenesulfonyl

Chloride
~1375 ~1185

3070 (Ar-H), 750 (C-

Cl)

1,2-Benzenedisulfonyl

Dichloride

Data not available in

searched literature

Data not available in

searched literature
-

4-

Nitrobenzenesulfonyl

Chloride

~1390 ~1190 1530, 1350 (NO₂)

4-

Methoxybenzenesulfo

nyl Chloride

~1370 ~1170
2840 (C-H of OCH₃),

1260 (C-O)
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Table 4: Mass Spectrometry Data (m/z)

Compound Molecular Ion [M]⁺ Key Fragment Ions

Benzenesulfonyl Chloride 176 141 [M-Cl]⁺, 111, 77 [C₆H₅]⁺

1,2-Benzenedisulfonyl

Dichloride

Data not available in searched

literature
-

4-Nitrobenzenesulfonyl

Chloride
221 186 [M-Cl]⁺, 122, 76

4-Methoxybenzenesulfonyl

Chloride
206 171 [M-Cl]⁺, 107

Experimental Protocols
Detailed experimental procedures for the synthesis of benzenesulfonyl chloride derivatives are

provided below. While a specific protocol for 1,2-benzenedisulfonyl dichloride was not found

in the searched literature, the general methods for chlorosulfonation of aromatic compounds

can be adapted.

Synthesis of 4-Nitrobenzenesulfonyl Chloride
A common method for the synthesis of 4-nitrobenzenesulfonyl chloride involves the

chlorosulfonation of nitrobenzene.

Procedure:

In a fume hood, cautiously add chlorosulfonic acid to a round-bottom flask equipped with a

dropping funnel and a gas outlet tube.

Cool the flask in an ice bath and slowly add nitrobenzene dropwise with stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then heat gently on a water bath until the evolution of hydrogen chloride gas ceases.

Carefully pour the reaction mixture onto crushed ice.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1266731?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solid 4-nitrobenzenesulfonyl chloride that precipitates is collected by vacuum filtration,

washed with cold water, and dried. Recrystallization from a suitable solvent like carbon

tetrachloride or chloroform can be performed for further purification.

Synthesis of 4-Methoxybenzenesulfonyl Chloride
4-Methoxybenzenesulfonyl chloride can be prepared by the chlorosulfonation of anisole.

Procedure:

In a well-ventilated fume hood, place chlorosulfonic acid in a three-necked flask fitted with a

mechanical stirrer, a dropping funnel, and a calcium chloride guard tube.

Cool the flask in an ice-salt bath and add anisole dropwise with vigorous stirring at a rate that

maintains the internal temperature below 5 °C.

After the addition is complete, continue stirring for a short period at low temperature.

Carefully pour the reaction mixture onto a large excess of crushed ice with stirring.

The solid product is collected by filtration, washed thoroughly with cold water, and dried in a

desiccator. The crude product can be recrystallized from a solvent such as hexane or

petroleum ether.

Visualizing Synthetic Pathways
The following diagrams illustrate the general synthetic pathways for the preparation of

substituted benzenesulfonyl chlorides.
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Caption: General synthetic routes for 4-nitro and 4-methoxybenzenesulfonyl chloride.

Experimental Workflow for Spectroscopic Analysis
The general workflow for the characterization of synthesized sulfonyl chloride derivatives is

depicted below.
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Caption: Workflow for the spectroscopic characterization of sulfonyl chlorides.

To cite this document: BenchChem. [A Comparative Spectroscopic Guide to 1,2-
Benzenedisulfonyl Dichloride and Its Derivatives]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1266731#spectroscopic-analysis-of-1-2-
benzenedisulfonyl-dichloride-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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